Cas no 26329-66-8 (Butanoic acid, 4-chloro-3-hydroxy-)
26329-66-8 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-
CAS No:26329-66-8
MF:C4H7ClO3
MW:138.549580812454
CID:1426483
PubChem ID:10129995
Update Time:2025-04-20
Butanoic acid, 4-chloro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-chloro-3-hydroxy-
- 4-chloro-3-hydroxybutyric acid
- 26329-66-8
- SCHEMBL374298
- 4-chloro-3-hydroxybutanoic acid
- 95574-97-3
- 4-chloro-3-hydroxybutanoate
-
- Inchi: 1S/C4H7ClO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
- InChI Key: AKDAXGMVRMXFOO-UHFFFAOYSA-N
- SMILES: ClCC(CC(=O)O)O
Computed Properties
- Exact Mass: 138.00841
- Monoisotopic Mass: 138.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Butanoic acid, 4-chloro-3-hydroxy- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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